N-[1-(2-fluorophenyl)-4-piperidinyl]-2-(1H-pyrazol-1-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-[1-(2-fluorophenyl)-4-piperidinyl]-2-(1H-pyrazol-1-yl)butanamide involves nucleophilic displacement, a common technique in pharmaceutical chemistry for introducing fluorine atoms into organic molecules. A study exemplifying this approach is the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging, where nucleophilic displacement of bromide with [18F]fluoride was demonstrated (Katoch-Rouse & Horti, 2003). Such methodologies underscore the versatility of synthesis techniques in developing compounds with specific functional groups and isotopes for research and diagnostic applications.
Molecular Structure Analysis
Molecular structure analysis, including X-ray diffraction studies, plays a crucial role in understanding the spatial arrangement of atoms within a compound. This analysis is critical for determining the compound's reactivity, stability, and interaction with biological targets. For instance, the structural characterization of related fluorophenyl compounds provides insights into their potential as radiotracers or therapeutic agents, contributing to the development of compounds with optimized biological activity and specificity (Sanjeevarayappa et al., 2015).
Chemical Reactions and Properties
Understanding the chemical reactions and properties of N-[1-(2-fluorophenyl)-4-piperidinyl]-2-(1H-pyrazol-1-yl)butanamide is crucial for its application in drug development and research. The compound's reactivity, including its ability to undergo substitution reactions, and its stability under various conditions, influences its suitability for specific applications. Research into similar fluorophenyl piperidines and pyrazoles has highlighted their potential in developing neuroleptic agents, demonstrating the importance of chemical properties in pharmaceutical research (Sato et al., 1978).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, affect the compound's formulation and delivery in pharmaceutical applications. Studies on related compounds, using techniques like X-ray diffraction and NMR spectroscopy, provide valuable data for optimizing these properties for better drug design and development (Kariuki et al., 2021).
Chemical Properties Analysis
Analyzing the chemical properties, including the compound's reactivity towards different reagents, stability in various environments, and interaction with biological molecules, is essential for its application in drug discovery and other scientific fields. Investigations into the binding interactions and pharmacophore modeling of related compounds have shed light on the molecular basis of their action, guiding the development of more effective and selective agents (Shim et al., 2002).
properties
IUPAC Name |
N-[1-(2-fluorophenyl)piperidin-4-yl]-2-pyrazol-1-ylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN4O/c1-2-16(23-11-5-10-20-23)18(24)21-14-8-12-22(13-9-14)17-7-4-3-6-15(17)19/h3-7,10-11,14,16H,2,8-9,12-13H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFDINMGZBVBCBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1CCN(CC1)C2=CC=CC=C2F)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(2-fluorophenyl)-4-piperidinyl]-2-(1H-pyrazol-1-yl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.